![molecular formula C14H10F3N5O2S B4620309 N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide](/img/structure/B4620309.png)
N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
Overview
Description
N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H10F3N5O2S and its molecular weight is 369.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.05073024 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Triazoloquinazolinones The compound N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide relates to the class of triazoloquinazolinones. Research indicates the synthesis of triazoloquinazolinones, such as 1,2,4-triazolo[4,3-a]quinazolin-5(4H)-ones, through the reaction of 2-hydrazinoquinazolinone with various acids, aldehydes, and carbon disulfide (El-Sherief et al., 1983).
Synthesis of Pyrazole Derivatives Another relevant study involves the synthesis of pyrazole derivatives from quinazoline compounds. These derivatives were obtained by reacting hydrazinoquinoline with compounds like ethoxymethylenecyanoacetate, forming pyrazole-carboxylate or pyrazole-carbonitrile (Holla et al., 2006).
Biological Activity and Applications
Cytotoxic Activity Carboxamide derivatives of quinazolinones, similar to the queried compound, have shown potent cytotoxic properties. One study synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines, showing significant cytotoxicity against various cancer cell lines, indicating potential applications in cancer research (Deady et al., 2003).
Antimicrobial Activity Compounds in the quinazolinone class have demonstrated notable antimicrobial properties. For instance, some 2-mercapto-3-substituted quinazolinones exhibited significant antibacterial and antifungal activities, suggesting their potential use in the development of new antimicrobial agents (Alagarsamy et al., 2004).
Antitumor Agents Research on quinazolin-4-one-based compounds, similar to the queried chemical, has focused on developing water-soluble analogues with antitumor properties. These compounds have shown high growth-inhibitory activity and unique biochemical characteristics like delayed, non-phase-specific cell-cycle arrest (Bavetsias et al., 2002).
Analgesic Activity Research into compounds with a quinazoline moiety, similar to the queried compound, has led to the development of novel pyrazoles and triazoles with promising analgesic activities. These compounds were synthesized and evaluated for their pain-relieving properties, indicating potential applications in pain management (Saad et al., 2011).
Properties
IUPAC Name |
2-methyl-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-5-(trifluoromethyl)pyrazole-3-carboxamide | |
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InChI |
InChI=1S/C14H10F3N5O2S/c1-21-9(6-10(19-21)14(15,16)17)11(23)20-22-12(24)7-4-2-3-5-8(7)18-13(22)25/h2-6H,1H3,(H,18,25)(H,20,23) | |
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InChI Key |
MHGFEIIMNVRBNO-UHFFFAOYSA-N | |
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Canonical SMILES |
CN1C(=CC(=N1)C(F)(F)F)C(=O)NN2C(=O)C3=CC=CC=C3NC2=S | |
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Molecular Formula |
C14H10F3N5O2S | |
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Molecular Weight |
369.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Retrosynthesis Analysis
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